Cas no 300707-85-1 (2-Chloro-N-(4-hydroxy-3-nitrobenzyl)acetamide)

• Product Name: 2-Chloro-N-(4-hydroxy-3-nitrobenzyl)acetamide
• CAS No: 300707-85-1
• MF: C₉H₉ClN₂O₄
• MW: 244.631761312485
• CID: 3139977
• PubChem ID: 1517990
• Update Time: 2025-11-01

2-Chloro-N-(4-hydroxy-3-nitrobenzyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(4-hydroxy-3-nitrobenzyl)acetamide
• MFCD00452822
• LS-07599
• 300707-85-1
• CS-0328051
• AKOS003336283
• acetamide, 2-chloro-N-[(4-hydroxy-3-nitrophenyl)methyl]-
• H34205
• 2-chloro-N-[(4-hydroxy-3-nitrophenyl)methyl]acetamide
• ALBB-023864

• Inchi： 1S/C9H9ClN2O4/c10-4-9(14)11-5-6-1-2-8(13)7(3-6)12(15)16/h1-3,13H,4-5H2,(H,11,14)
• InChI Key： ZCDILZWODXNISM-UHFFFAOYSA-N
• SMILES： ClCC(NCC1C=CC(=C(C=1)[N+](=O)[O-])O)=O

Computed Properties

• Exact Mass: 244.0250845Da
• Monoisotopic Mass: 244.0250845Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.2Ų

Additional information on 2-Chloro-N-(4-hydroxy-3-nitrobenzyl)acetamide

Comprehensive Analysis of 2-Chloro-N-(4-hydroxy-3-nitrobenzyl)acetamide (CAS No. 300707-85-1)

2-Chloro-N-(4-hydroxy-3-nitrobenzyl)acetamide (CAS No. 300707-85-1) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its nitrobenzyl and chloroacetamide functional groups, has garnered attention for its potential in synthesizing bioactive molecules. Researchers are increasingly exploring its role in developing enzyme inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

The structural uniqueness of 2-Chloro-N-(4-hydroxy-3-nitrobenzyl)acetamide lies in its nitro-substituted aromatic ring, which enhances its reactivity in nucleophilic substitution reactions. This property makes it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic compounds. Recent studies highlight its utility in catalyzed cross-coupling reactions, a trending topic in green chemistry. As sustainability gains traction, this compound’s efficiency in atom-economical transformations positions it as a candidate for eco-friendly synthesis routes.

In the context of drug discovery, CAS 300707-85-1 is investigated for its potential to modulate protein-protein interactions (PPIs), a hot topic in precision medicine. Its hydroxy-nitrobenzyl moiety may serve as a pharmacophore in designing small-molecule therapeutics targeting chronic diseases. Additionally, its derivatives are being studied for antioxidant properties, addressing the rising interest in oxidative stress-related therapies.

From an industrial perspective, 2-Chloro-N-(4-hydroxy-3-nitrobenzyl)acetamide is utilized in high-throughput screening (HTS) platforms. Its compatibility with automated synthesis workflows aligns with the pharmaceutical industry’s shift toward AI-driven drug development. This synergy between chemistry and technology underscores its relevance in modern biomolecular engineering.

Quality control of CAS 300707-85-1 involves advanced analytical techniques like HPLC and LC-MS, ensuring purity for research applications. As regulatory standards tighten, its well-documented spectroscopic data (e.g., NMR and IR spectra) facilitates compliance with Good Laboratory Practices (GLP).

In summary, 2-Chloro-N-(4-hydroxy-3-nitrobenzyl)acetamide exemplifies innovation at the intersection of chemistry and life sciences. Its multifaceted applications—from catalysis to drug design—reflect its adaptability to contemporary scientific challenges, making it a compound of enduring interest.